Cyanogen bromide
Cyanogen bromide
Cyanogen bromide solution induces template-guided condensation of oligonucleotides only in the presence of N-substituted morpholines. Mechanism of the phosphomonoester group activation by cyanogen bromide in N-substituted morpholine buffers is investigated.
Cyanogen Bromide is an inorganic compound used as a reagent in molecular biology. As a reagent for peptide mapping and amino acid sequence analysis, cyanogen bromide hydrolyzes peptide bonds at methionine residues in peptides and proteins. In addition, this agent acts as a coupling reagent for phosphoramidate or pyrophosphate inter-nucleotide bonds in DNA duplexes. (NCI)
Cyanogen bromide is a colorless to white crystalline solid with a penetrating odor. It is slightly soluble in water. It is gradually decomposed by water and very rapidly by acids to give off hydrogen bromide, a flammable and poisonous gas. Contamination with many materials can cause rapid decomposition of the material. It is toxic by inhalation of its vapors or by the hydrogen cyanide from decomposition or by ingestion. Toxic oxides of nitrogen are produced in fire involving this material. It is used in gold extraction, to make other chemicals, and as a fumigant.
Cyanogen bromide (CNBr). A compound used in molecular biology to digest some proteins and as a coupling reagent for phosphoroamidate or pyrophosphate internucleotide bonds in DNA duplexes.
Cyanogen Bromide is an inorganic compound used as a reagent in molecular biology. As a reagent for peptide mapping and amino acid sequence analysis, cyanogen bromide hydrolyzes peptide bonds at methionine residues in peptides and proteins. In addition, this agent acts as a coupling reagent for phosphoramidate or pyrophosphate inter-nucleotide bonds in DNA duplexes. (NCI)
Cyanogen bromide is a colorless to white crystalline solid with a penetrating odor. It is slightly soluble in water. It is gradually decomposed by water and very rapidly by acids to give off hydrogen bromide, a flammable and poisonous gas. Contamination with many materials can cause rapid decomposition of the material. It is toxic by inhalation of its vapors or by the hydrogen cyanide from decomposition or by ingestion. Toxic oxides of nitrogen are produced in fire involving this material. It is used in gold extraction, to make other chemicals, and as a fumigant.
Cyanogen bromide (CNBr). A compound used in molecular biology to digest some proteins and as a coupling reagent for phosphoroamidate or pyrophosphate internucleotide bonds in DNA duplexes.
Brand Name:
Vulcanchem
CAS No.:
506-68-3
VCID:
VC21153998
InChI:
InChI=1S/CBrN/c2-1-3
SMILES:
C(#N)Br
Molecular Formula:
BrCN
CNBr
CBrN
CNBr
CBrN
Molecular Weight:
105.92 g/mol
Cyanogen bromide
CAS No.: 506-68-3
Cat. No.: VC21153998
Molecular Formula: BrCN
CNBr
CBrN
Molecular Weight: 105.92 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Cyanogen bromide solution induces template-guided condensation of oligonucleotides only in the presence of N-substituted morpholines. Mechanism of the phosphomonoester group activation by cyanogen bromide in N-substituted morpholine buffers is investigated. Cyanogen Bromide is an inorganic compound used as a reagent in molecular biology. As a reagent for peptide mapping and amino acid sequence analysis, cyanogen bromide hydrolyzes peptide bonds at methionine residues in peptides and proteins. In addition, this agent acts as a coupling reagent for phosphoramidate or pyrophosphate inter-nucleotide bonds in DNA duplexes. (NCI) Cyanogen bromide is a colorless to white crystalline solid with a penetrating odor. It is slightly soluble in water. It is gradually decomposed by water and very rapidly by acids to give off hydrogen bromide, a flammable and poisonous gas. Contamination with many materials can cause rapid decomposition of the material. It is toxic by inhalation of its vapors or by the hydrogen cyanide from decomposition or by ingestion. Toxic oxides of nitrogen are produced in fire involving this material. It is used in gold extraction, to make other chemicals, and as a fumigant. Cyanogen bromide (CNBr). A compound used in molecular biology to digest some proteins and as a coupling reagent for phosphoroamidate or pyrophosphate internucleotide bonds in DNA duplexes. |
|---|---|
| CAS No. | 506-68-3 |
| Molecular Formula | BrCN CNBr CBrN |
| Molecular Weight | 105.92 g/mol |
| IUPAC Name | carbononitridic bromide |
| Standard InChI | InChI=1S/CBrN/c2-1-3 |
| Standard InChI Key | ATDGTVJJHBUTRL-UHFFFAOYSA-N |
| SMILES | C(#N)Br |
| Canonical SMILES | C(#N)Br |
| Boiling Point | 142 °F at 760 mm Hg (EPA, 1998) 61.5 °C 61-62 °C |
| Colorform | White hygroscopic needles Crystals Crystalline solid Colorless crystals |
| Flash Point | Not Applicable. Not flammable. (USCG, 1999) |
| Melting Point | 126 °F (EPA, 1998) 52 °C |
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